Cas no 941233-75-6 (2,5-bis(3-chlorophenyl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: 2,5-bis(3-chlorophenyl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 941233-75-6
• MF: C₁₈H₁₂Cl₂N₄
• MW: 355.220681190491
• CID: 5860270
• PubChem ID: 16641334
• Update Time: 2025-06-09

2,5-bis(3-chlorophenyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• AKOS000272828
• F2164-0014
• 941233-75-6
• Z436073250
• BB 0219141
• 2,5-bis(3-chlorophenyl)pyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C18H12Cl2N4/c19-13-5-1-3-11(7-13)15-9-17(21)24-18(22-15)10-16(23-24)12-4-2-6-14(20)8-12/h1-10H,21H2
• InChI Key： OJDSZHGOCBOQDE-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC(Cl)=C3)=NN1C(N)=CC(C1=CC=CC(Cl)=C1)=N2

Computed Properties

• Exact Mass: 354.0439018g/mol
• Monoisotopic Mass: 354.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 56.2Ų

Additional information on 2,5-bis(3-chlorophenyl)pyrazolo1,5-apyrimidin-7-amine

Introduction to 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 941233-75-6)

2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 941233-75-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine consists of a pyrazolo[1,5-a]pyrimidine core substituted with two 3-chlorophenyl groups at the 2 and 5 positions. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule. Recent studies have highlighted its potential as a potent inhibitor of various enzymes and receptors involved in disease pathways.

In the context of medicinal chemistry, 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine has been extensively studied for its ability to modulate key biological targets. One of the most notable findings is its activity as an inhibitor of Janus kinases (JAKs), a family of enzymes that play crucial roles in signal transduction pathways associated with inflammation and immune responses. Inhibiting JAKs can lead to reduced production of pro-inflammatory cytokines, making this compound a potential therapeutic agent for autoimmune and inflammatory diseases.

Recent research has also explored the anticancer properties of 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine. Studies have shown that it can induce apoptosis in cancer cells by targeting multiple signaling pathways. For instance, it has been reported to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This pathway is involved in cell proliferation, survival, and metastasis, making it an attractive target for cancer therapy.

Beyond its therapeutic potential, 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine has also been investigated for its use as a tool compound in basic research. Its ability to selectively modulate specific biological targets makes it valuable for understanding the underlying mechanisms of various diseases. For example, it has been used to study the role of JAKs in signaling pathways related to inflammation and immune responses.

The synthesis of 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine involves several well-established chemical reactions. The process typically starts with the formation of a pyrazolopyrimidine core through cyclization reactions followed by substitution with 3-chlorophenyl groups. The synthetic route can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and toxicity profiles, preliminary studies suggest that 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine exhibits favorable properties. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. These studies will help determine appropriate dosing regimens and identify any potential side effects or contraindications.

The future prospects for 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions such as rheumatoid arthritis and certain types of cancer. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic benefits while minimizing side effects.

In conclusion, 2,5-bis(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 941233-75-6) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of focus for scientists and clinicians alike. As research continues to advance our understanding of this compound's mechanisms and applications, it is likely to play an increasingly important role in the development of new treatments for a variety of diseases.